molecular formula C12H15ClO B8433111 3-Cyclopropyl-3-(4-chlorophenyl)propan-1-ol

3-Cyclopropyl-3-(4-chlorophenyl)propan-1-ol

Cat. No.: B8433111
M. Wt: 210.70 g/mol
InChI Key: HEUJODXPYGPUTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyclopropyl-3-(4-chlorophenyl)propan-1-ol is a useful research compound. Its molecular formula is C12H15ClO and its molecular weight is 210.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15ClO

Molecular Weight

210.70 g/mol

IUPAC Name

3-(4-chlorophenyl)-3-cyclopropylpropan-1-ol

InChI

InChI=1S/C12H15ClO/c13-11-5-3-10(4-6-11)12(7-8-14)9-1-2-9/h3-6,9,12,14H,1-2,7-8H2

InChI Key

HEUJODXPYGPUTI-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(CCO)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 10.7 grams (0.045 mole) of methyl 3-cyclopropyl-3-(4-chlorophenyl)propanoate in 45 ml of tetrahydrofuran was cooled to 0° C., and 45 ml of 1.0 M of lithium aluminum hydride in tetrahydrofuran was added slowly during a one hour period. Upon completion of addition, the reaction mixture was stirred at 0° C. for two hours and then was allowed to warm to ambient temperature. The reaction was quenched by the sequential addition of 2 ml of water, 2 ml of aqueous 15% sodium hydroxide, and 6 ml of water. The reaction mixture was taken up in 100 ml of diethyl ether. The solution was filtered, and the filtrate was dried with sodium sulfate. The mixture was filtered, and the filtrate was concentrated under reduced pressure, yielding 9.3 grams of 3-cyclopropyl-3-(4-chlorophenyl)propan-1-ol.
Name
methyl 3-cyclopropyl-3-(4-chlorophenyl)propanoate
Quantity
10.7 g
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Quantity
45 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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